N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide

• Molecular Formula: C25H21N3O4S
• Molecular Weight: 459.5 g/mol
• IUPAC Name: N-[5-[(3,4-dimethoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide
• InChI: InChI=1S/C25H21N3O4S/c1-30-20-12-11-15(13-21(20)31-2)14-22-27-28-25(33-22)26-24(29)23-16-7-3-5-9-18(16)32-19-10-6-4-8-17(19)23/h3-13,23H,14H2,1-2H3,(H,26,28,29)
• InChI Key: FQCLTTJPPGQFBF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC2=NN=C(S2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)OC

Description

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide, also known as DMTX, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. DMTX is a xanthene derivative that contains a thiadiazole ring, and it has been found to exhibit interesting biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide involves its binding to the 5-HT2A receptor and blocking its activation by serotonin. This results in a decrease in the activity of the receptor, which in turn affects the downstream signaling pathways that are involved in the regulation of mood, cognition, and perception. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide has been found to be a highly selective antagonist of the 5-HT2A receptor, with little to no activity on other serotonin receptors.
Biochemical and Physiological Effects
N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide has been found to have interesting biochemical and physiological effects. It has been shown to reduce the activity of the prefrontal cortex, which is involved in the regulation of cognitive processes such as working memory and attention. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide has also been found to increase the activity of the visual cortex, which is involved in the processing of visual information. These effects suggest that N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide may have potential applications in the treatment of neuropsychiatric disorders such as schizophrenia and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide in lab experiments is its high selectivity for the 5-HT2A receptor, which allows for more precise investigation of the role of this receptor in neuropsychiatric disorders. However, one limitation of using N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide. One area of interest is the investigation of its potential therapeutic applications in neuropsychiatric disorders. Another area of interest is the development of more efficient synthesis methods for N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide, which may improve its availability for research purposes. Additionally, further studies are needed to elucidate the full mechanism of action of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide and its effects on other serotonin receptors.

Synthesis Methods

The synthesis method of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide involves the reaction between 3,4-dimethoxybenzylamine and thiosemicarbazide to form the corresponding thiadiazole. This intermediate is then coupled with 9H-xanthene-9-carboxylic acid chloride to obtain the final product, N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The yield of N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide obtained through this method is around 50%.

Scientific Research Applications

N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. N-[5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazol-2-yl]-9H-xanthene-9-carboxamide has been used in studies to investigate the role of the 5-HT2A receptor in the pathophysiology of neuropsychiatric disorders such as schizophrenia and depression. It has also been used to study the effects of hallucinogens on the brain.